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Compound of Interest

Ethyl 4-(2-
Compound Name:

chlorobenzamido)benzoate
CAS No.: 75121-10-7

Cat. No.: B5604356

Get Quote

Executive Summary & Chemical Identity

Ethyl 4-(2-chlorobenzamido)benzoate (CAS: 75121-10-7) is a specialized organic
intermediate belonging to the N-benzoylaniline class.[1] Structurally, it consists of an ethyl
benzoate moiety linked via an amide bond to a 2-chlorophenyl ring.[1] This compound serves
as a critical scaffold in medicinal chemistry, particularly in the synthesis of retinoid analogs,
potential kinase inhibitors, and liquid crystalline materials where the rigidity of the benzamide
linkage is exploited.[1]

Given its status as a "rare research chemical" with limited public experimental data (as noted
by suppliers like Sigma-Aldrich), this guide functions as a primary protocol for researchers to
synthesize, validate, and physically characterize this molecule de novo.[1]

Chemical Identity Table
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Property Detail

IUPAC Name Ethyl 4-[(2-chlorobenzoyl)amino]benzoate

CAS Number 75121-10-7

Molecular Formula C16H14CINOs3

Molecular Weight 303.74 g/mol

SMILES CCOC(=0)C1=CC=C(C=C1)NC(=0)C2=CC=C
c=C2Cl

Predicted LogP ~3.6 (Lipophilic)

H-Bond Donors/Acceptors 1 Donor (NH) / 3 Acceptors (O, N)

Predicted Physicochemical Profile

As experimental data is sparse, the following profile is derived from structure-activity
relationship (SAR) analysis of analogous benzanilide esters.

Physical State & Melting Point[1]

» Prediction: White to off-white crystalline solid.[1]
¢ Melting Point Estimate: 130°C — 160°C.[1]

o Rationale: The para-substituted benzamide core typically confers high crystallinity due to
intermolecular hydrogen bonding (N-H[1]---O=C) and

stacking.[1] However, the ortho-chloro substituent on the benzoyl ring introduces steric
twist, disrupting planarity compared to the unsubstituted analog (MP ~148°C), potentially
lowering the melting point slightly while maintaining solid-state rigidity.[1]

Solubility Profile

Based on the lipophilic backbone (LogP ~3.[1]6) and ester functionality:
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e High Solubility: DMSO, DMF, THF, Dichloromethane (DCM), Ethyl Acetate.[1]
e Moderate Solubility: Ethanol, Methanol (may require heating).[1]
o Low/Insoluble: Water, Hexanes (likely to precipitate).[1]

Synthesis & Structural Validation

To obtain a high-purity sample for physical characterization, a standard Schotten-Baumann or
nucleophilic acyl substitution is recommended.[1]

Synthesis Protocol
Reaction:Ethyl 4-aminobenzoate + 2-Chlorobenzoy! chloride

Product

» Reagents: Dissolve Ethyl 4-aminobenzoate (1.0 eq) in anhydrous DCM or THF.

Base: Add Triethylamine (TEA) or Pyridine (1.2 eq) to scavenge HCI.

Addition: Dropwise addition of 2-Chlorobenzoyl chloride (1.05 eq) at 0°C.

Workup: Stir at RT for 4-6 hours. Quench with water.[1] Wash organic layer with 1M HCI
(remove unreacted amine), then sat.[1] NaHCOs (remove acid), then Brine.[1]

Purification: Recrystallize from Ethanol/Water or Ethyl Acetate/Hexanes.[1]

Synthesis Workflow Diagram

Add Acid Chloride _ Acylation Complete _ | Quench & Wash Crude Solid _ [ Recrystallization Filter & D Pure Product
71 (bcwm, 0°C -> RT) "1 (HCI, NaHCO3) | (EtOH/H20) (White Solid)

Start: Reagent Prep

Click to download full resolution via product page

Figure 1: Synthesis workflow for the isolation of high-purity Ethyl 4-(2-
chlorobenzamido)benzoate.
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Experimental Characterization Protocols

Since literature values are unavailable, the researcher must generate the primary data.[1]
Follow these protocols to ensure data integrity.

Spectral Identification (Expected Signals)

Confirm structure using *H NMR (400 MHz, DMSO-de) before physical testing.[1]

Amide Proton (-NH-): Singlet,

10.5 -10.8 ppm (Deshielded, D20 exchangeable).[1]

o Aromatic Protons (Benzoyl): Multiplet,

7.4 — 7.6 ppm (4H, characteristic of o-substituted ring).[1]

e Aromatic Protons (Benzoate): Two doublets (AA'BB' system),
~7.9 ppm (2H) and ~8.1 ppm (2H).[1]
o Ethyl Ester:
o Quartet:
4.3 ppm (2H, -O-CHz-).[1]
o Triplet:
1.3 ppm (3H, -CHs).[1]
Thermal Analysis (DSCITGA)
Objective: Determine exact melting point and thermal stability.
 Instrument: Differential Scanning Calorimetry (DSC).[1]
» Protocol:

o Weigh 2-5 mg of dried sample into an aluminum pan.
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o Equilibrate at 25°C.

o Ramp at 10°C/min to 250°C under N2 purge (50 mL/min).

o Expected Result: A sharp endothermic peak (melting) between 130-160°C. Any broadness
indicates impurities.[1]

» TGA Note: Check for weight loss <100°C (solvates) or decomposition >200°C.[1]

Solubility Determination (Shake-Flask Method)

Objective: Quantify solubility for formulation/assay development.

e Add excess solid to 1 mL of solvent (PBS pH 7.4, DMSO, Ethanol).
o Shake at 25°C for 24 hours.

e Filter (0.45 um PTFE) and analyze filtrate by HPLC-UV (254 nm).
Stability & Handling

Hydrolysis Risk

This molecule contains two hydrolyzable groups:[1]

o Ethyl Ester: Susceptible to base-catalyzed hydrolysis (saponification) to form the free acid
(4-(2-chlorobenzamido)benzoic acid).[1] Avoid storage in basic buffers (pH > 9).[1]

 Amide Bond: Generally stable but can degrade under strong acidic reflux.[1]

Storage Conditions

o Temperature: Store at 2-8°C (standard for research chemicals).

o Atmosphere: Keep dry; hygroscopicity is expected to be low, but ester hydrolysis is moisture-
dependent.[1]

» Light: Protect from direct UV light to prevent potential photo-Fries rearrangement, though
benzamides are relatively photostable.[1]
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Characterization Logic Flow
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Figure 2: Logical flowchart for the validation and characterization of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CAS 120-47-8: Benzoic acid, 4-hydroxy-, ethyl ester [cymitquimica.com]

e 2. ETHYL 4-(2-CHLOROBENZAMIDO)BENZOATE AldrichCPR | Sigma-Aldrich
[sigmaaldrich.com]

e To cite this document: BenchChem. [Comprehensive Characterization Protocol: Ethyl 4-(2-
chlorobenzamido)benzoate[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5604356/docs#comprehensive-characterization-
protocol-ethyl-4-2-chlorobenzamido-benzoate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5604356?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

